1-(2-fluorobenzyl)-3-hydroxy-3-(4-morpholinylmethyl)-2-piperidinone

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one
• InChI: InChI=1S/C17H23FN2O3/c18-15-5-2-1-4-14(15)12-20-7-3-6-17(22,16(20)21)13-19-8-10-23-11-9-19/h1-2,4-5,22H,3,6-13H2
• InChI Key: TVFDXYGPYSVWFF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)CC2=CC=CC=C2F)(CN3CCOCC3)O
• Molecular Formula: C17H23FN2O3
• Molecular Weight: 322.4 g/mol

Description

1-(2-fluorobenzyl)-3-hydroxy-3-(4-morpholinylmethyl)-2-piperidinone, also known as FBMHP, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. FBMHP belongs to the class of piperidinone compounds and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

1-(2-fluorobenzyl)-3-hydroxy-3-(4-morpholinylmethyl)-2-piperidinone acts as a mu-opioid receptor agonist, which means that it binds to the receptor and activates it. Activation of the mu-opioid receptor leads to the inhibition of neurotransmitter release, including the release of substance P, which is involved in the transmission of pain signals.
Biochemical and Physiological Effects:
This compound has been shown to have potent analgesic effects in animal models, which suggests that it may have potential as a pain management medication. This compound has also been shown to have antitussive effects, which means that it may be useful in the treatment of cough.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorobenzyl)-3-hydroxy-3-(4-morpholinylmethyl)-2-piperidinone in lab experiments is that it has high affinity for the mu-opioid receptor, which makes it a useful tool for studying the receptor and its role in pain management. However, one limitation is that this compound is a synthetic compound and may not accurately reflect the effects of natural opioids in the body.

Future Directions

There are several future directions for research involving 1-(2-fluorobenzyl)-3-hydroxy-3-(4-morpholinylmethyl)-2-piperidinone, including the development of new pain management medications that target the mu-opioid receptor. Additionally, further research is needed to understand the long-term effects of this compound and its potential for abuse. Finally, this compound may be useful in the development of new antitussive medications that are more effective and have fewer side effects than current treatments.

Synthesis Methods

1-(2-fluorobenzyl)-3-hydroxy-3-(4-morpholinylmethyl)-2-piperidinone can be synthesized using a variety of methods, including the reaction of 2-fluorobenzylamine with 4-morpholinylmethyl ketone followed by reductive amination using sodium borohydride. Another method involves the reaction of 2-fluorobenzylamine with 4-morpholinylmethyl isocyanate followed by reduction using sodium borohydride.

Scientific Research Applications

1-(2-fluorobenzyl)-3-hydroxy-3-(4-morpholinylmethyl)-2-piperidinone has been used in scientific research for a variety of applications, including the study of opioid receptors and their role in pain management. This compound has been shown to have high affinity for the mu-opioid receptor, which is involved in the regulation of pain perception.